molecular formula C26H16Cl2N2O4 B10866595 N-(3,4-dichlorophenyl)-2-[2-(1,3-dioxo-1,3-dihydro-2H-inden-2-ylidene)-4-hydroxyquinolin-1(2H)-yl]acetamide

N-(3,4-dichlorophenyl)-2-[2-(1,3-dioxo-1,3-dihydro-2H-inden-2-ylidene)-4-hydroxyquinolin-1(2H)-yl]acetamide

Cat. No.: B10866595
M. Wt: 491.3 g/mol
InChI Key: OFCYWALMMJPMEA-UHFFFAOYSA-N
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Description

Dichlofluanid , is a synthetic organic compound. Let’s break down its structure:

  • The core structure consists of a quinoline ring system with a hydroxy group and an indene moiety.
  • The phenyl group at the N-position is dichlorinated.

Preparation Methods

Synthetic Routes::

    Condensation Reaction:

Industrial Production::
  • Dichlofluanid is industrially produced using the above synthetic route.
  • Large-scale production ensures consistent quality for agricultural and industrial applications.

Chemical Reactions Analysis

    Oxidation: Dichlofluanid is stable under normal conditions and does not readily undergo oxidation.

    Hydrolysis: It is hydrolytically stable.

    Substitution: No significant substitution reactions are reported.

    Common Reagents: Sodium hydroxide, ethanol.

    Major Products: Dichlofluanid itself is the major product.

Scientific Research Applications

Dichlofluanid finds applications in various fields:

    Agriculture: It is used as a fungicide to control fungal diseases in crops (e.g., grapes, apples, and vegetables).

    Wood Preservation: Dichlofluanid protects wood against decay fungi.

    Industrial Coatings: It is used in coatings to prevent microbial growth.

    Antimicrobial Properties: Research explores its potential antimicrobial effects.

Mechanism of Action

  • Dichlofluanid inhibits fungal cell respiration by interfering with mitochondrial function.
  • It disrupts energy production, leading to fungal cell death.

Comparison with Similar Compounds

  • Dichlofluanid’s unique structure sets it apart from other fungicides.
  • Similar Compounds: Captan, Folpet, and Mancozeb.

Properties

Molecular Formula

C26H16Cl2N2O4

Molecular Weight

491.3 g/mol

IUPAC Name

N-(3,4-dichlorophenyl)-2-[2-(1-hydroxy-3-oxoinden-2-yl)-4-oxoquinolin-1-yl]acetamide

InChI

InChI=1S/C26H16Cl2N2O4/c27-18-10-9-14(11-19(18)28)29-23(32)13-30-20-8-4-3-7-17(20)22(31)12-21(30)24-25(33)15-5-1-2-6-16(15)26(24)34/h1-12,33H,13H2,(H,29,32)

InChI Key

OFCYWALMMJPMEA-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C(=C(C2=O)C3=CC(=O)C4=CC=CC=C4N3CC(=O)NC5=CC(=C(C=C5)Cl)Cl)O

Origin of Product

United States

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